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Physicochemical and Pharmacological Properties

A deeper look into the drug's characteristics reveals its suitability as a long-acting agent.

Property Value / Description

Physical Form White to faint yellow powder [1]

Solubility Water-soluble (like most small-molecule sulfonamides) [2]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 7 [3]

Topological Polar Surface Area 114.52 Å² [3]

XLogP -1.23 (indicates hydrophilic nature) [3]

Lipinski's Rule of Five Zero rules broken (good drug-likeness) [3]

Protein Binding High (exact percentage not specified in sources) [2]

Elimination Half-life Long-acting (exact value not specified in sources) [2]
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Mechanism of Action and Synthesis

Sulfameter exerts its bacteriostatic effect by interfering with bacterial folate synthesis.
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Sulfameter competitively inhibits folic acid synthesis, preventing bacterial growth [3] [4] [5].

The synthesis involves a nucleophilic aromatic substitution. The key intermediate, 6-chloro-3-(4-

aminobenzenesulfonamido)pyridazine, is reacted with sodium methoxide, replacing the chlorine atom with a

methoxy group to form sulfamethoxypyridazine [2].

Experimental Protocols and Assays

Dihydropteroate Synthase (DHPS) Inhibition Assay

This standard enzymatic assay measures the inhibition of folate synthesis.

Principle: The assay monitors the conversion of PABA and dihydropteroate diphosphate to
dihydrofolic acid. Inhibitor presence reduces product formation [4].

Procedure:
Reaction Mixture: Prepare a solution containing the enzyme DHPS, its substrates PABA and

DHPt-PP, and necessary co-factors in a suitable buffer.
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Inhibitor Incubation: Add sulfameter at varying concentrations to the reaction mixture.

Control: Run parallel reactions without inhibitor (positive control) and without enzyme (negative
control).

Detection and Analysis: Stop the reaction and quantify the formed dihydrofteroate using
HPLC or a colorimetric assay. Plot reaction velocity vs. inhibitor concentration to determine IC₅₀

values [4].

In Vitro Antibacterial Susceptibility Testing

These methods determine the minimum inhibitory concentration (MIC) of sulfameter.

Broth Microdilution Method:

Prepare a series of tubes or microtiter wells containing a standardized growth broth.
Serially dilute sulfameter to achieve a range of concentrations (e.g., 0.5 to 256 µg/mL).

Inoculate each well with a standardized suspension of the test bacterium (~5 x 10⁵ CFU/mL).
Incubate the plates at 35±2°C for 16-20 hours.

The MIC is the lowest concentration of sulfameter that completely prevents visible growth [1].

Agar Diffusion Method:

Inoculate the surface of an agar plate with a standardized suspension of the test bacterium.

Place paper disks impregnated with a specific amount of sulfameter (e.g., 25 µg) onto the
inoculated agar surface.

Incubate the plates at 35±2°C for 16-20 hours.
Measure the diameter of the zone of inhibition around the disk. Compare with standard

interpretative charts to categorize the organism as susceptible, intermediate, or resistant [1].

Research and Therapeutic Applications

Sulfameter's long-acting properties and targeted mechanism have led to its investigation in several areas:

Urinary and Respiratory Tract Infections: Effective against susceptible strains of E. coli and other

cocci causing these infections [2] [6].
Leprosy: Used as a leprostatic agent in the management of leprosy [1] [5].

Malaria in Pregnancy: Investigated as a potential therapy for chloroquine-resistant malaria during
pregnancy [1].
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Mucous Membrane Pemphigoid: Studied in open trials for cases unresponsive to topical steroid

treatment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfamethoxypyridazine
https://www.smolecule.com/products/s544117?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/sigma/s0383
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfamethoxypyridazine
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=12641
https://en.wikipedia.org/wiki/Sulfamethoxazole
https://cdek.pharmacy.purdue.edu/api/105725/
https://go.drugbank.com/drugs/DB06821
https://www.smolecule.com/products/b544117#sulfameter-synonyms-sulfamethoxydiazine-5-methoxysulfapyrimidine
https://www.smolecule.com/products/b544117#sulfameter-synonyms-sulfamethoxydiazine-5-methoxysulfapyrimidine
https://www.smolecule.com/products/b544117#sulfameter-synonyms-sulfamethoxydiazine-5-methoxysulfapyrimidine
https://www.smolecule.com/products/b544117#sulfameter-synonyms-sulfamethoxydiazine-5-methoxysulfapyrimidine
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544117?utm_src=pdf-bulk
https://www.smolecule.com/products/s544117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s544117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

